molecular formula C11H14N2 B8531151 N-(m-ethylphenyl)-N-ethylcyanamide

N-(m-ethylphenyl)-N-ethylcyanamide

Cat. No.: B8531151
M. Wt: 174.24 g/mol
InChI Key: XEXSFWLJKHJADP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(m-ethylphenyl)-N-ethylcyanamide is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14N2

Molecular Weight

174.24 g/mol

IUPAC Name

ethyl-(3-ethylphenyl)cyanamide

InChI

InChI=1S/C11H14N2/c1-3-10-6-5-7-11(8-10)13(4-2)9-12/h5-8H,3-4H2,1-2H3

InChI Key

XEXSFWLJKHJADP-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CC=C1)N(CC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of m-ethylphenylcyanamide (2.26 g, 15.45 mmol) and sodium hydride (820 mg, 34.2 mmol, pre-washed thrice with hexane) in anhydrous THF (20 ml) was heated at 80-85° C. for 2.5 hours. After it was allowed to cool to room temperature ethyl bromide (4.66 g, 42.76 mmol) was added and continued stirring at room temperature for 6 hours. Methanol (20 ml) followed by water (40 ml) were added and then extracted with dichloromethane (3×25 ml). Concentration of the organic layer followed by quick flash chromatography afforded the title compound (2.36 mg, 88%) as a light yellow liquid:
Quantity
2.26 g
Type
reactant
Reaction Step One
Quantity
820 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.66 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four
Yield
88%

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